2-{4-[2-(4-fluorophenyl)acetamido]phenyl}-N-methylacetamide

• IUPAC Name: 2-[4-[[2-(4-fluorophenyl)acetyl]amino]phenyl]-N-methylacetamide
• InChI: InChI=1S/C17H17FN2O2/c1-19-16(21)10-13-4-8-15(9-5-13)20-17(22)11-12-2-6-14(18)7-3-12/h2-9H,10-11H2,1H3,(H,19,21)(H,20,22)
• InChI Key: QXQMQKNBACBJBD-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CC1=CC=C(C=C1)NC(=O)CC2=CC=C(C=C2)F
• Molecular Formula: C17H17FN2O2
• Molecular Weight: 300.33 g/mol

Description

The compound “2-{4-[2-(4-fluorophenyl)acetamido]phenyl}-N-methylacetamide” is also known as N-Methylbisfluoromodafinil. It is a synthetic molecule of the benzhydryl class. Benzhydryl compounds are comprised of two benzene rings attached to a single carbon molecule. N-Methylbisfluoromodafinil contains a fluorine group bound to each benzene ring at R 4.

Synthesis Analysis

Unfortunately, there is limited information available on the synthesis of this compound. It has not been subject to any research, besides one paper discussing its chemical properties. Therefore, a detailed synthesis analysis cannot be provided at this time.

Molecular Structure Analysis

N-Methylbisfluoromodafinil is classified as a sulphinyl benzhydryl molecule, as it also contains a sulphinyl group, a sulfur molecule double-bonded to an oxygen molecule, attached to the carbon of the benzhydryl group. From this sulfur group at R 2, an acetamide group is bound at its free carbon through a carbonyl group to an amine group. This terminal amine group is N-substituted with a methyl chain. N-Methylbisfluoromodafinil is structurally similar to other benzhydryl stimulants modafinil and fluorafinil; it is the bis-fluoro-N-methyl analog of modafinil.

Mechanism of Action

The mechanism of action of N-Methylbisfluoromodafinil is not well understood due to the lack of research on this compound. Even though a pharmacological similarity with modafinil can be assumed, pharmacological similarity to adrafinil and CRL-40,941 seems more likely.

Safety and Hazards

As this compound has not been extensively researched, its safety profile is not well established. It should not be assumed safe in any case, until further, though unlikely, research is conducted.